Cas no 1805527-44-9 (Ethyl 3,4-bis(trifluoromethyl)-2-iodophenylacetate)
Ethyl 3,4-bis(trifluoromethyl)-2-iodophenylacetate is a fluorinated aromatic compound featuring both trifluoromethyl and iodo substituents on the phenyl ring, coupled with an ethyl acetate functional group. Its key advantages include high reactivity due to the electron-withdrawing trifluoromethyl groups and the versatile iodine moiety, making it valuable in cross-coupling reactions and as an intermediate in pharmaceutical and agrochemical synthesis. The ester group enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in the development of fluorinated bioactive molecules, where its structural motifs contribute to improved metabolic stability and lipophilicity. Its well-defined reactivity profile supports precise synthetic applications.
1805527-44-9 structure
Product Name:Ethyl 3,4-bis(trifluoromethyl)-2-iodophenylacetate
CAS No:1805527-44-9
MF:C12H9F6IO2
MW:426.09355711937
CID:4964464
Update Time:2025-06-07
Ethyl 3,4-bis(trifluoromethyl)-2-iodophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3,4-bis(trifluoromethyl)-2-iodophenylacetate
-
- Inchi： 1S/C12H9F6IO2/c1-2-21-8(20)5-6-3-4-7(11(13,14)15)9(10(6)19)12(16,17)18/h3-4H,2,5H2,1H3
- InChI Key： LFWSALOTJCOIGI-UHFFFAOYSA-N
- SMILES： IC1C(C(F)(F)F)=C(C(F)(F)F)C=CC=1CC(=O)OCC
Computed Properties
- Exact Mass: 425.95515 g/mol
- Monoisotopic Mass: 425.95515 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3
- Molecular Weight: 426.09
Ethyl 3,4-bis(trifluoromethyl)-2-iodophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034494-1g |
Ethyl 3,4-bis(trifluoromethyl)-2-iodophenylacetate |
1805527-44-9 | 97% | 1g |
1,475.10 USD | 2021-06-22 |
Ethyl 3,4-bis(trifluoromethyl)-2-iodophenylacetate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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